Cas no 132707-68-7 (Oligomycin,26-demethyl-26-ethyl- (9CI))

• Product Name: Oligomycin,26-demethyl-26-ethyl- (9CI)
• CAS No: 132707-68-7
• MF: C₄₆H₇₆O₁₁
• MW: 805.089056015015
• CID: 152113
• PubChem ID: 6441238
• Update Time: 2025-04-19

Oligomycin,26-demethyl-26-ethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Oligomycin,26-demethyl-26-ethyl- (9CI)
• (5Z,7Z,21E)-4,26-diethyl-11,12,15,19-tetrahydroxy-6'-(2-hydroxypropyl)-5',10,12,14,16,18,20,29-octamethylspiro[24,28-dioxabicyclo[23.3.1]nonacosa-5,7,21-triene-27,2'-oxane]-13,17,23-trione
• 44-homooligomycin A
• 26-Demethyl-26-ethyloligomycin
• AC1O5UYN
• LS-98331
• NK86-0279II
• Oligomycin, 26-demethyl-26-ethyl-
• 132707-68-7
• (4E,18Z,20Z)-22,28-diethyl-7,11,14,15-tetrahydroxy-6'-(2-hydroxypropyl)-5',6,8,10,12,14,16,29-octamethylspiro[2,26-dioxabicyclo[23.3.1]nonacosa-4,18,20-triene-27,2'-oxane]-3,9,13-trione
• NK86-0279 II

• Inchi： 1S/C46H76O11/c1-12-34-18-16-14-15-17-28(5)43(52)45(11,54)44(53)33(10)41(51)32(9)40(50)31(8)39(49)27(4)19-22-38(48)55-42-30(7)36(21-20-34)56-46(35(42)13-2)24-23-26(3)37(57-46)25-29(6)47/h14-16,18-19,22,26-37,39,41-43,47,49,51-52,54H,12-13,17,20-21,23-25H2,1-11H3/b15-14-,18-16-,22-19+
• InChI Key： APJPYXAUMOLFTM-YLWQDIMZSA-N
• SMILES： O1C2CCC(C=CC=CCC(C)C(C(C)(C(C(C)C(C(C)C(C(C)C(C(C)C=CC(=O)OC(C2C)C(CC)C21CCC(C)C(CC(C)O)O2)O)=O)O)=O)O)O)CC |c:5,7,t:27|

Computed Properties

• Exact Mass: 804.53876324g/mol
• Monoisotopic Mass: 804.53876324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 57
• Rotatable Bond Count: 4
• Complexity: 1410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 18
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.4
• Topological Polar Surface Area: 180Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolides and analogues Macrolides and analogues
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolides and analogues